Cas no 109704-32-7 (1-Propene,1,3-diisothiocyanato-, (Z)- (9CI))

• Product Name: 1-Propene,1,3-diisothiocyanato-, (Z)- (9CI)
• CAS No: 109704-32-7
• MF: C₅H₆N₂S₂
• MW: 158.244537830353
• CID: 128531
• PubChem ID: 123529
• Update Time: 2025-04-18

1-Propene,1,3-diisothiocyanato-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1,3-diisothiocyanato-, (Z)- (9CI)
• 1,3-PROPANE DIISOTHIOCYANATE
• 1,3-Propylene diisothiocyanate
• 1,3-Diisothiocyanatopropane
• FS-4936
• 52714-52-0
• DTXSID901031712
• A802075
• MFCD08461845
• 1,?3-?Propylenediisothiocy?anate
• 1,3-propylenediisothiocyanate
• FT-0606742
• SCHEMBL1854857
• Propane, 1,3-diisothiocyanato-
• J-002318
• CHEMBL3752304
• 1,3-Diisothiocyanatopropane #
• AKOS006229277
• HSFDFWROECINQQ-UHFFFAOYSA-N
• 109704-32-7
• 1,3-PROPANE DIISOTHIOCYANATE 95%
• 1,3-Propylene diisothiocyate, 98%

• Inchi： 1S/C5H6N2S2/c8-4-6-2-1-3-7-5-9/h1-3H2
• InChI Key： HSFDFWROECINQQ-UHFFFAOYSA-N
• SMILES： S=C=NCCCN=C=S

Computed Properties

• Exact Mass: 157.99700
• Monoisotopic Mass: 157.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.21
• Boiling Point: 147 °C
• Flash Point: 132.5ºC
• Refractive Index: 1.578
• PSA: 88.90000
• LogP: 1.58210

1-Propene,1,3-diisothiocyanato-, (Z)- (9CI) Security Information

• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R20/21/22; R34
• HazardClass：IRRITANT-HARMFUL